Cas no 6278-92-8 (spirofluorene-9,4'-imidazolidine-2',5'-dione)
spirofluorene-9,4'-imidazolidine-2',5'-dione Chemical and Physical Properties
Names and Identifiers
-
- Spiro[9H-fluorene-9,4'-imidazolidine]-2',5'-dione
- spiro[fluorene-9,5'-imidazolidine]-2',4'-dione
- (9'-fluorene)-spiro-5-hydantoin
- AC1L5SDS
- AC1Q6OZM
- CHEBI:376349
- CHEMBL163958
- CTK2B2151
- NSC34504
- spiro(fluoren-9,4'-imidazolidine)-2',5'-dione
- spiro(fluorene-9,4'-imidazolidine)-2',5'-dione
- spiro(fluorene-9,5'-hydantoin)
- spiro[fluorene-9,4'-imidazolidine]-2',5'-dione
- SureCN9810959
- spirofluorene-9,4'-imidazolidine-2',5'-dione
- cid_234512
- BDBM50040780
- HMS3078G14
- NSC-34504
- VU0419496-1
- AKOS009112753
- MLS002607885
- 6278-92-8
- NSC 34504
- SMR001526647
- EN300-16060935
- DTXSID10283963
- Spiro(9H-fluorene-9,4'-imidazolidine)-2',5'-dione
- SCHEMBL9810959
- DS-012447
- G58090
- Spiro[9h-fluorene-9,4-imidazolidine]-2,5-dione
-
- Inchi: 1S/C15H10N2O2/c18-13-15(17-14(19)16-13)11-7-3-1-5-9(11)10-6-2-4-8-12(10)15/h1-8H,(H2,16,17,18,19)
- InChI Key: SCDXMQOKVWBFBD-UHFFFAOYSA-N
- SMILES: O=C1C2(C3C=CC=CC=3C3=CC=CC=C23)NC(N1)=O
Computed Properties
- Exact Mass: 250.0743
- Monoisotopic Mass: 250.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- Density: 1.46
- Refractive Index: 1.737
- PSA: 58.2
- LogP: 2.40760
spirofluorene-9,4'-imidazolidine-2',5'-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-16060935-0.05g |
spiro[fluorene-9,4'-imidazolidine]-2',5'-dione |
6278-92-8 | 95% | 0.05g |
$135.0 | 2023-06-04 | |
| Enamine | EN300-16060935-0.1g |
spiro[fluorene-9,4'-imidazolidine]-2',5'-dione |
6278-92-8 | 95% | 0.1g |
$202.0 | 2023-06-04 | |
| Enamine | EN300-16060935-0.25g |
spiro[fluorene-9,4'-imidazolidine]-2',5'-dione |
6278-92-8 | 95% | 0.25g |
$289.0 | 2023-06-04 | |
| Enamine | EN300-16060935-0.5g |
spiro[fluorene-9,4'-imidazolidine]-2',5'-dione |
6278-92-8 | 95% | 0.5g |
$480.0 | 2023-06-04 | |
| Enamine | EN300-16060935-1.0g |
spiro[fluorene-9,4'-imidazolidine]-2',5'-dione |
6278-92-8 | 95% | 1g |
$614.0 | 2023-06-04 | |
| Enamine | EN300-16060935-2.5g |
spiro[fluorene-9,4'-imidazolidine]-2',5'-dione |
6278-92-8 | 95% | 2.5g |
$1202.0 | 2023-06-04 | |
| Enamine | EN300-16060935-5.0g |
spiro[fluorene-9,4'-imidazolidine]-2',5'-dione |
6278-92-8 | 95% | 5g |
$1779.0 | 2023-06-04 | |
| Enamine | EN300-16060935-10.0g |
spiro[fluorene-9,4'-imidazolidine]-2',5'-dione |
6278-92-8 | 95% | 10g |
$2638.0 | 2023-06-04 | |
| Enamine | EN300-16060935-50mg |
spiro[fluorene-9,4'-imidazolidine]-2',5'-dione |
6278-92-8 | 95.0% | 50mg |
$135.0 | 2023-09-23 | |
| Enamine | EN300-16060935-100mg |
spiro[fluorene-9,4'-imidazolidine]-2',5'-dione |
6278-92-8 | 95.0% | 100mg |
$202.0 | 2023-09-23 |
spirofluorene-9,4'-imidazolidine-2',5'-dione Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on spirofluorene-9,4'-imidazolidine-2',5'-dione
Spirofluorene-9,4'-imidazolidine-2',5'-dione (CAS No. 6278-92-8): A Comprehensive Overview of Its Applications and Recent Research Findings
Spirofluorene-9,4'-imidazolidine-2',5'-dione, identified by the chemical compound code CAS No. 6278-92-8, is a versatile heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the spirocyclic family, characterized by its unique spiro linkage between two cyclic structures, which imparts exceptional stability and reactivity. The presence of both fluorene and imidazolidine moieties in its molecular framework makes it a promising candidate for various applications, including the development of advanced materials and bioactive molecules.
The spirofluorene core of this compound contributes to its high thermal stability and luminescent properties, making it suitable for optoelectronic applications. In recent years, researchers have been exploring the potential of spirofluorene derivatives in the fabrication of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. The rigid structure of spirofluorene ensures efficient charge transport, which is crucial for the performance of these devices.
On the other hand, the imidazolidine-2',5'-dione moiety introduces a reactive site that can be exploited for further functionalization. This group is known for its ability to participate in various chemical reactions, including cycloadditions, Michael additions, and hydrogen bonding interactions. These properties make spirofluorene-9,4'-imidazolidine-2',5'-dione a valuable building block for synthesizing complex molecules with tailored functionalities.
Recent studies have highlighted the potential of this compound in pharmaceutical applications. The unique structural features of spirofluorene-9,4'-imidazolidine-2',5'-dione have been leveraged to design novel drug candidates with enhanced bioavailability and target specificity. For instance, researchers have demonstrated its utility in developing small-molecule inhibitors for various therapeutic targets, including kinases and proteases. These inhibitors exhibit promising activity in preclinical studies, suggesting their potential as lead compounds for further development.
In addition to its pharmaceutical relevance, spirofluorene-9,4'-imidazolidine-2',5'-dione has shown promise in the field of materials science. Its ability to form stable coordination complexes with metal ions has been exploited for the development of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties such as high porosity and selective adsorption capabilities, making them suitable for applications in gas storage, separation processes, and catalysis.
The synthesis of spirofluorene-9,4'-imidazolidine-2',5'-dione involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the desired substituents. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales.
One of the key challenges in working with spirofluorene-9,4'-imidazolidine-2',5'-dione is its sensitivity to environmental factors such as moisture and oxygen. To mitigate these issues, researchers often employ protective group strategies and inert reaction conditions during synthesis and handling. Despite these challenges, the compound's unique properties continue to drive innovation in multiple scientific disciplines.
The future prospects of spirofluorene-9,4'-imidazolidine-2',5'-dione are vast and exciting. Ongoing research is focused on expanding its applications in areas such as nanotechnology, biomedicine, and sustainable chemistry. By leveraging its structural versatility and reactivity, scientists aim to develop novel materials and drug formulations that address current societal challenges.
6278-92-8 (spirofluorene-9,4'-imidazolidine-2',5'-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)